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Compound of Interest

Compound Name: PF-06260933

Cat. No.: B15605689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation of a stock solution of PF-06260933 in dimethyl sulfoxide (DMSO). PF-06260933 is

a potent and selective inhibitor of Mitogen-Activated Protein Kinase Kinase Kinase Kinase 4

(MAP4K4) and is utilized in research to investigate its role in various signaling pathways and

disease models.

Physicochemical Properties and Solubility
Proper preparation of a stock solution is critical for accurate and reproducible experimental

results. The following table summarizes the key physicochemical properties of PF-06260933.

Note that the compound can be supplied as a free base or as a dihydrochloride salt, which will

affect its molecular weight and solubility.
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Property Value (Free Base)
Value
(Dihydrochloride
Salt)

Source(s)

Molecular Formula C₁₆H₁₃ClN₄ C₁₆H₁₃ClN₄·2HCl [1][2]

Molecular Weight 296.76 g/mol 369.68 g/mol [1][3]

CAS Number 1811510-56-1 1883548-86-4 [1][3]

Purity ≥98% ≥98% [2][3]

Appearance Solid Crystalline solid [4][5]

Solubility in DMSO
Up to 59 mg/mL

(198.82 mM)

Up to 20 mM (7.39

mg/mL)
[3][6]

Storage (Powder)
-20°C for long term

(months to years)

Desiccate at room

temperature
[1][3]

Storage (Stock

Solution)

Aliquot and store at

-20°C or -80°C to

avoid repeated freeze-

thaw cycles.

Aliquot and store at

-20°C or -80°C.
[6]

Mechanism of Action and Signaling Pathway
PF-06260933 is a highly selective, ATP-competitive inhibitor of MAP4K4, a serine/threonine

kinase.[1] By inhibiting MAP4K4, PF-06260933 modulates downstream signaling cascades,

primarily the c-Jun N-terminal kinase (JNK) and nuclear factor kappa B (NF-κB) pathways.[1]

This inhibition leads to a reduction in the production of pro-inflammatory cytokines, such as

TNF-α and IL-6, and has been shown to improve insulin sensitivity in preclinical models.[1]
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PF-06260933 inhibits MAP4K4, blocking downstream signaling pathways.

Experimental Protocol: Preparation of a 10 mM PF-
06260933 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PF-06260933 (free base)

in DMSO. If using the dihydrochloride salt, adjust the mass accordingly based on its molecular

weight.
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Materials:

PF-06260933 (free base, MW: 296.76 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Sonicator

Procedure:

Pre-weighing Preparations:

Ensure the analytical balance is calibrated and level.

Allow the vial containing PF-06260933 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing the Compound:

Tare the analytical balance with a clean microcentrifuge tube or vial.

Carefully weigh out the desired amount of PF-06260933. For example, to prepare 1 mL of

a 10 mM stock solution, weigh 2.97 mg of the free base.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight

( g/mol )

Mass = 10 mmol/L x 0.001 L x 296.76 g/mol = 2.97 mg

Dissolving the Compound:
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Add the appropriate volume of anhydrous DMSO to the vial containing the weighed PF-
06260933. For the example above, add 1 mL of DMSO.

Cap the vial securely.

Ensuring Complete Dissolution:

Vortex the solution for 1-2 minutes.

Visually inspect the solution to ensure there are no visible particles.

If the compound does not fully dissolve, sonication for 5-10 minutes can aid in dissolution.

[4] Gentle warming may also be used, but be cautious to avoid degradation of the

compound.

Storage of the Stock Solution:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or cryovials. This minimizes the number of freeze-thaw cycles the

solution is subjected to.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C for long-term storage.[6]
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Workflow for preparing a PF-06260933 stock solution in DMSO.
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Cautions and Best Practices
Always use fresh, anhydrous DMSO as it is hygroscopic and absorbed water can reduce the

solubility of compounds.[6]

PF-06260933 is for research use only and not for human or veterinary use.[1]

Handle the compound and DMSO in a well-ventilated area, wearing appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses.

For in vivo studies, further dilution in aqueous buffers containing co-solvents like PEG300

and Tween-80 is often necessary.[4][7] The DMSO concentration should be kept low in final

experimental conditions to avoid solvent-induced effects.

The solubility of PF-06260933 can vary between batches. It is advisable to perform a small-

scale solubility test if using a new batch of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15605689#preparing-pf-06260933-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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